2-[4-(2-Phenylpropan-2-yl)phenoxy]propanehydrazide

• IUPAC Name: 2-[4-(2-phenylpropan-2-yl)phenoxy]propanehydrazide
• InChI: InChI=1S/C18H22N2O2/c1-13(17(21)20-19)22-16-11-9-15(10-12-16)18(2,3)14-7-5-4-6-8-14/h4-13H,19H2,1-3H3,(H,20,21)
• InChI Key: CBIXTMKFLPNLBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NN)OC1=CC=C(C=C1)C(C)(C)C2=CC=CC=C2
• Molecular Formula: C18H22N2O2
• DSSTOX Substance ID: DTXSID50395736
• Molecular Weight: 298.4 g/mol
• CAS RN: 70757-69-6

Description

“2-[4-(2-Phenylpropan-2-yl)phenoxy]propanehydrazide” is a complex organic compound. Based on its name, it likely contains a phenylpropan-2-yl group and a propanehydrazide group attached to a phenoxy group.

Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis Techniques

  The synthesis of related propanehydrazides, such as N′-benzylidene-2-(2-fluorobiphenyl)propanehydrazides, can be achieved through microwave irradiation and hydrazinolysis. This technique indicates efficiency in reducing reaction times and improving yields (Zaheer et al., 2015).

• Crystal Structure and Self-Assembly

  Research into similar compounds like 2,4,6-tris[4-(2-phenylpropan-2-yl)phenoxy]-1,3,5-triazine shows their ability to form composite units through self-assembly, demonstrating potential in the design of complex molecular structures (Jessiman et al., 1990).

Applications in Bioremediation and Environmental Science

• Degradation of Environmental Pollutants

  Studies on compounds like Bisphenol A, which has a structure akin to 2-phenylpropan-2-yl derivatives, highlight the use of specific enzymes for oxidative degradation in non-aqueous media, offering insights into bioremediation of hydrophobic phenols (Chhaya & Gupte, 2013).

• Metabolism by Bacteria

  Pseudomonas acidovorans can metabolize lignin model compounds similar to 2-phenylpropan-2-yl derivatives, showing the potential use of such bacteria in the degradation of complex organic compounds in environmental applications (Vicuña et al., 1987).

Potential Medical Applications

• Antioxidant and Anticancer Properties

  Derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which are structurally related, have shown significant antioxidant activity and potential anticancer effects against specific cell lines, suggesting similar possibilities for 2-phenylpropan-2-yl derivatives (Tumosienė et al., 2020).

• Bioinformatic Characterization for Brain Disorders

  Schiff bases of similar propanehydrazides have been evaluated for their potential in treating neurodegenerative diseases, indicating the broader therapeutic potential of such compounds (Avram et al., 2021).